Cas no 2645-97-8 (19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI))

• Product Name: 19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI)
• CAS No: 2645-97-8
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 239933
• PubChem ID: 540869
• Update Time: 2025-04-19

19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI)
• GESTONORONE ACETATE:17ALPHA-ACETOXY-19-NORPREGN-4-EN-3,20-DIONE
• (13S,17R)-17-acetyl-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• 17-Hydroxy-19-nor-9b,10a-pregn-4-ene-3,20-dione acetate
• FT-0774933
• 2645-97-8
• 19-norpregn-4-ene-3,20-dione,17-(acetyloxy)-
• Hydroxy-19-norpregn-4-ene-3,20-dione 17-acetate
• FT-0666002
• Gestonorone acetate
• 17-Hydroxy-19-nor-17alpha-pregn-4-ene-3,20-dione Acetate

• Inchi： 1S/C22H30O4/c1-13(23)22(26-14(2)24)11-9-20-19-6-4-15-12-16(25)5-7-17(15)18(19)8-10-21(20,22)3/h12,17-20H,4-11H2,1-3H3
• InChI Key： MTSLFKWJINJVBO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C(C)=O)CCC2C3CCC4=CC(CCC4C3CCC21C)=O

Computed Properties

• Exact Mass: 358.214
• Monoisotopic Mass: 358.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• PSA: 60.44000
• LogP: 4.01910